(3S)-3-Methyl-4-oxopentanenitrile
(3S)-3-Methyl-4-oxopentanenitrile
Brand Name:
Vulcanchem
CAS No.:
173948-42-0
VCID:
VC20916916
InChI:
InChI=1S/C6H9NO/c1-5(3-4-7)6(2)8/h5H,3H2,1-2H3/t5-/m0/s1
SMILES:
CC(CC#N)C(=O)C
Molecular Formula:
C6H9NO
Molecular Weight:
111.14 g/mol
(3S)-3-Methyl-4-oxopentanenitrile
CAS No.: 173948-42-0
Cat. No.: VC20916916
Molecular Formula: C6H9NO
Molecular Weight: 111.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 173948-42-0 |
|---|---|
| Molecular Formula | C6H9NO |
| Molecular Weight | 111.14 g/mol |
| IUPAC Name | (3S)-3-methyl-4-oxopentanenitrile |
| Standard InChI | InChI=1S/C6H9NO/c1-5(3-4-7)6(2)8/h5H,3H2,1-2H3/t5-/m0/s1 |
| Standard InChI Key | LQHLNWGSGCLQIH-YFKPBYRVSA-N |
| Isomeric SMILES | C[C@@H](CC#N)C(=O)C |
| SMILES | CC(CC#N)C(=O)C |
| Canonical SMILES | CC(CC#N)C(=O)C |
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